6-Ethoxy-3-(4-methoxyphenyl)sulfonyl-1-[(3-methylphenyl)methyl]quinolin-4-one

• IUPAC Name: 6-ethoxy-3-(4-methoxyphenyl)sulfonyl-1-[(3-methylphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C26H25NO5S/c1-4-32-21-10-13-24-23(15-21)26(28)25(17-27(24)16-19-7-5-6-18(2)14-19)33(29,30)22-11-8-20(31-3)9-12-22/h5-15,17H,4,16H2,1-3H3
• InChI Key: IJPIBYIQVFCZOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)OC)CC4=CC=CC(=C4)C
• Molecular Formula: C26H25NO5S
• Molecular Weight: 463.5 g/mol

Description

6-Ethoxy-3-(4-methoxyphenyl)sulfonyl-1-[(3-methylphenyl)methyl]quinolin-4-one, also known as EOMQ, is a synthetic compound that belongs to the quinoline family of molecules. It has been extensively studied for its potential use in scientific research, particularly in the field of biochemistry and pharmacology. In

Scientific Research Applications

Synthesis and Biological Activity Evaluation

• Synthesis of Metabolites : A study by Mizuno et al. (2006) highlights the synthesis of metabolites related to TAK-603, showcasing the use of methanesulfonyl as a protective group in the Friedel–Crafts reaction, enabling a simpler synthetic route for producing novel compounds with potential therapeutic applications (Mizuno et al., 2006).

• Anticancer Activity : Research by Chen et al. (2011) on 6,7-methylenedioxy (or 5-hydroxy-6-methoxy)-2-(substituted selenophenyl)quinolin-4-ones revealed that certain derivatives exhibit promising anticancer activity, particularly against melanoma. This study exemplifies the compound's potential as a lead for developing antimitotic agents (Chen et al., 2011).

• Antibacterial Agent Synthesis : Hashimoto et al. (2007) reported the synthesis of a potent broad-spectrum antibacterial agent that is effective against resistant organisms like MRSA, utilizing a key intermediate closely related to the compound . This underscores the compound's relevance in addressing antibiotic resistance (Hashimoto et al., 2007).

• Antiproliferative Evaluation : A study on 3-phenylquinolinylchalcone derivatives by Tseng et al. (2013) found significant antiproliferative activities against non-small cell lung cancers and breast cancers, highlighting the potential therapeutic applications of quinolinone derivatives in cancer treatment (Tseng et al., 2013).

• Antioxidant Properties : Xi and Liu (2015) synthesized compounds that effectively quenched radicals and inhibited DNA oxidation, indicating the potential of quinolinone derivatives as antioxidants. The study emphasizes the role of the ferrocenyl group and electron-donating groups in enhancing these effects (Xi & Liu, 2015).